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Compound of Interest

Compound Name: Epertinib hydrochloride

Cat. No.: B15611864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Epertinib hydrochloride (also known as S-22611 hydrochloride) is a potent, orally active, and

reversible tyrosine kinase inhibitor with high selectivity for Epidermal Growth Factor Receptor

(EGFR), Human Epidermal Growth Factor Receptor 2 (HER2), and HER4.[1][2][3] Its inhibitory

action on these key nodes in the ErbB signaling pathway makes it a compound of significant

interest in oncology research, particularly for cancers characterized by the overexpression or

mutation of EGFR and HER2.[4][5] Accurate and consistent preparation of stock solutions is

the foundational step for reliable in vitro and in vivo experimental results. This document

provides a detailed protocol for the preparation, storage, and handling of Epertinib
hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO).

Physicochemical and Solubility Data
A summary of the key quantitative data for Epertinib hydrochloride is presented in the table

below for easy reference.
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Property Value Source(s)

Molecular Weight 596.48 g/mol [1][3][6]

CAS Number 2071195-74-7 [1][6][7]

Solubility in DMSO ≥100 mg/mL (≥167.65 mM) [3][7]

125 mg/mL (209.56 mM) [2][8]

IC₅₀ (EGFR) 1.48 nM [1][2][3]

IC₅₀ (HER2) 7.15 nM [1][2][3]

IC₅₀ (HER4) 2.49 nM [1][2][3]

Experimental Protocol: Preparation of a 100 mM
Epertinib Hydrochloride Stock Solution in DMSO
This protocol details the steps for preparing a 100 mM stock solution of Epertinib
hydrochloride in DMSO.

Materials and Equipment
Epertinib hydrochloride powder (CAS: 2071195-74-7)

Anhydrous/freshly opened Dimethyl Sulfoxide (DMSO, cell culture grade)

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heating block (optional)

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Procedure
Pre-dissolution Preparations:

Bring the Epertinib hydrochloride powder to room temperature before opening the

container to prevent condensation.

Ensure that the DMSO is anhydrous and has been recently opened, as DMSO is

hygroscopic and absorbed water can significantly decrease the solubility of the compound.

[2][3]

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out the desired amount of Epertinib hydrochloride. For example, to

prepare 1 mL of a 100 mM stock solution, you would need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 596.48 g/mol = 59.65 mg

Dissolution:

Add the appropriate volume of fresh DMSO to the tube containing the weighed Epertinib
hydrochloride.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If precipitation is observed,

gentle warming (e.g., in a 37°C water bath) and/or sonication in an ultrasonic bath can be

used to aid complete dissolution.[2]

Aliquoting and Storage:

Once a clear, homogenous solution is achieved, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile, amber vials or tubes. This practice

minimizes repeated freeze-thaw cycles, which can degrade the compound.[2]
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For short-term storage (up to 1 month), store the aliquots at -20°C.[2][3]

For long-term storage (up to 6-12 months), store the aliquots at -80°C.[2][3][9]

Always protect the stock solution from light.[6]

Visualized Workflow for Stock Solution Preparation
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Workflow for Epertinib Hydrochloride Stock Solution Preparation
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Epertinib Inhibition of the ErbB Signaling Pathway

Cell Membrane

Cytoplasm

Nucleus

Ligand (e.g., EGF)

EGFR/HER2/HER4

Binds

Phosphorylation
(Activation)

Dimerization

Epertinib HCl

Inhibits

PI3K/Akt Pathway RAS/MAPK Pathway

Cell Proliferation,
Survival, Migration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://app.scientist.com/inventory/a5792eb9-680c-49f4-b7cb-50dcab7c6fad
https://www.medchemexpress.com/epertinib-hydrochloride.html
https://www.selleckchem.com/products/epertinib-hydrochloride.html
https://www.medchemexpress.com/Epertinib.html
https://synapse.patsnap.com/drug/f76893a6a165419cb905795845b4cda5
https://www.medkoo.com/products/39338
https://www.caymanchem.com/product/44442/epertinib-hydrochloride
https://m.chemicalbook.com/CASEN_2071195-74-7.htm
https://www.dcchemicals.com/product_show-epertinib_hydrochloride.html
https://www.benchchem.com/product/b15611864#preparing-epertinib-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b15611864#preparing-epertinib-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b15611864#preparing-epertinib-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/product/b15611864#preparing-epertinib-hydrochloride-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611864?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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